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Compound of Interest

Compound Name: \Volicitin

Cat. No.: B1247072

Disclaimer: A specific Safety Data Sheet (SDS) for Volicitin (N-(17-hydroxylinolenoyl)-L-
glutamine) is not readily available in public databases. The following guidance is based on the
safety profile of its constituent component, L-Glutamine, and established best practices for
handling research-grade biochemicals of a similar nature. It is imperative to handle all
laboratory chemicals with caution and to perform a risk assessment for your specific
experimental conditions.

Essential Safety and Handling Information

Volicitin is a fatty acid-amino acid conjugate involved in plant defense signaling. While
comprehensive toxicity data for Volicitin is not available, the Safety Data Sheet for L-
Glutamine, a key component of the molecule, indicates that it is not classified as a hazardous
substance. However, as with any chemical used in a research setting, adherence to proper
safety protocols is essential to minimize any potential risks.

General Handling Precautions:
o Handle in accordance with good industrial hygiene and safety practices.
e Avoid contact with skin, eyes, and clothing.

o Prevent the formation of dust and aerosols.
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e Ensure adequate ventilation in the handling area.
e Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling.

Quantitative Data Summary

Since a specific SDS for Volicitin is unavailable, the following table summarizes the known
properties of L-Glutamine. This information should be used as a general guideline, and caution
should be exercised.

Property L-Glutamine Information
Physical State Solid (White)

Odor Odorless

pH 4-6

Melting Point/Range 185 °C / 365 °F

Solubility Soluble in water

Stability Stable under normal conditions
Hazardous Reactions None under normal processing
Incompatible Materials Strong oxidizing agents

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Volicitin:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected prior to use. Dispose of contaminated gloves after use in accordance with
applicable laws and good laboratory practices.
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o Skin and Body Protection: Wear a laboratory coat or other appropriate protective clothing to
prevent skin exposure.

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. If dusts or aerosols are generated, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.

Operational and Disposal Plans
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.

o Store under an inert atmosphere (e.g., argon or nitrogen) if possible for long-term stability,
especially for sensitive compounds.

Spill Procedures:
o Ensure adequate ventilation.
o Wear appropriate personal protective equipment.

o For solid spills, sweep up and shovel into a suitable container for disposal. Avoid dust
formation.

o For solutions, absorb with an inert material and place in a suitable container for disposal.
o Clean the spill area thoroughly.

Disposal:

e Dispose of waste in accordance with local, regional, and national regulations.

e Do not dispose of down the drain unless specifically permitted by local regulations for non-
hazardous materials.

+ Contaminated materials (e.g., gloves, absorbent pads) should be placed in a sealed
container and disposed of as chemical waste.
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Experimental Protocols

General Protocol for Handling Volicitin in Solution:
e Preparation:

o Before opening, allow the container of solid Volicitin to equilibrate to room temperature to
prevent condensation.

o Perform all manipulations in a clean, designated area, such as a fume hood or laminar
flow hood, to prevent contamination and inhalation.

o Use a calibrated analytical balance to weigh the desired amount of Volicitin.
 Dissolving:

o Add the appropriate solvent to the weighed Volicitin.

o Ensure the chosen solvent is compatible with your experimental system.
e Use in Experiments:

o When introducing the Volicitin solution into your experimental system (e.g., cell culture),
use appropriate sterile techniques.

e Post-Experiment:

o Decontaminate all equipment and work surfaces that have come into contact with
Volicitin.

o Dispose of all waste materials according to the established disposal plan.

Visualizing the Workflow

The following diagram illustrates the general workflow for safely handling Volicitin in a
laboratory setting.
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Safe Handling Workflow for Volicitin
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Caption: General workflow for safe handling of Volicitin.
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 To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment and Handling Protocols for Volicitin]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1247072#personal-protective-equipment-for-
handling-volicitin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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